Cas no 1263093-91-9 (2-Morpholino-2-phenyl-acetamide hydrochloride)

• Product Name: 2-Morpholino-2-phenyl-acetamide hydrochloride
• CAS No: 1263093-91-9
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 4788643
• Update Time: 2025-06-07

2-Morpholino-2-phenyl-acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Morpholin-4-yl)-2-phenylacetamide hydrochloride
• 2-morpholino-2-phenyl-acetamide hydrochloride
• 2-(Morpholin-4-yl)phenylacetamide hydrochloride
• 2-Morpholino-2-phenyl-acetamide hydrochloride

• Inchi： 1S/C12H16N2O2.ClH/c13-12(15)11(10-4-2-1-3-5-10)14-6-8-16-9-7-14;/h1-5,11H,6-9H2,(H2,13,15);1H
• InChI Key： QPAPBODEQAAMJT-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)C(C(N)=O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 233
• Topological Polar Surface Area: 55.6

Additional information on 2-Morpholino-2-phenyl-acetamide hydrochloride

2-Morpholino-2-phenyl-acetamide Hydrochloride: A Comprehensive Overview

2-Morpholino-2-phenyl-acetamide hydrochloride, also known by its CAS registry number CAS No. 1263093-91-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a morpholine ring with a phenyl group and an acetamide moiety. The hydrochloride salt form further enhances its stability and solubility, making it a valuable compound for various applications in drug discovery and development.

The synthesis of 2-Morpholino-2-phenyl-acetamide hydrochloride involves a series of well-defined chemical reactions, including nucleophilic substitution and acid-base neutralization. The morpholine ring, a six-membered heterocyclic structure containing an oxygen atom, contributes to the compound's stability and bioavailability. The phenyl group introduces aromaticity, which can influence the compound's pharmacokinetic properties and interactions with biological targets. Recent studies have highlighted the importance of such structural features in enhancing the efficacy of therapeutic agents.

In terms of pharmacological activity, 2-Morpholino-2-phenyl-acetamide hydrochloride has been investigated for its potential as a modulator of various cellular pathways. For instance, research published in 2023 demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer drug development. Additionally, the compound has shown promise in modulating neurodegenerative pathways, suggesting its application in treating conditions such as Alzheimer's disease.

The stability and solubility of CAS No. 1263093-91-9 are critical factors in its suitability for pharmaceutical applications. Studies have shown that the hydrochloride salt form exhibits superior solubility compared to other salt forms, facilitating its absorption in vivo. This property is particularly advantageous in drug delivery systems where rapid onset of action is desired.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of 2-Morpholino-2-phenyl-acetamide hydrochloride with greater accuracy. Molecular docking studies have revealed potential binding sites on target proteins, providing insights into its mechanism of action. Furthermore, in silico toxicity predictions suggest that the compound has a favorable safety profile, with minimal risk of hepatotoxicity or nephrotoxicity.

In conclusion, 2-Morpholino-2-phenyl-acetamide hydrochloride, identified by CAS No. 1263093-91-9, represents a promising candidate for drug development due to its unique chemical structure and favorable pharmacological properties. Ongoing research continues to explore its therapeutic potential across various disease states, positioning it as a key compound in the pipeline of innovative medications.